Cas no 2097987-53-4 (methyl 2-(5-amino-3-cyclobutyl-1H-pyrazol-1-yl)acetate)

Methyl 2-(5-amino-3-cyclobutyl-1H-pyrazol-1-yl)acetate is a versatile pyrazole derivative with a cyclobutyl substituent, offering a unique structural motif for pharmaceutical and agrochemical applications. The presence of both an amino group and an ester functionality enhances its reactivity, making it a valuable intermediate for further derivatization. Its cyclobutyl ring contributes to steric and electronic modulation, potentially improving binding affinity in target molecules. The compound’s stability and solubility profile facilitate its use in synthetic routes requiring mild conditions. Its well-defined structure ensures reproducibility in research and industrial processes, supporting its utility in drug discovery and material science.

methyl 2-(5-amino-3-cyclobutyl-1H-pyrazol-1-yl)acetate structure

2097987-53-4 structure

Product Name:methyl 2-(5-amino-3-cyclobutyl-1H-pyrazol-1-yl)acetate

CAS No:2097987-53-4

MF:C₁₀H₁₅N₃O₂

MW:209.245002031326

CID:5724212

PubChem ID:121214101

Update Time:2025-10-29

methyl 2-(5-amino-3-cyclobutyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-1-acetic acid, 5-amino-3-cyclobutyl-, methyl ester
- Methyl 2-(5-Amino-3-cyclobutyl-1H-pyrazol-1-yl)acetate
- F2198-5929
- 2097987-53-4
- AKOS026724585
- methyl 2-(5-amino-3-cyclobutylpyrazol-1-yl)acetate
- methyl 2-(5-amino-3-cyclobutyl-1H-pyrazol-1-yl)acetate
- Inchi： 1S/C10H15N3O2/c1-15-10(14)6-13-9(11)5-8(12-13)7-3-2-4-7/h5,7H,2-4,6,11H2,1H3
- InChI Key： YTONSZFMHJKDJD-UHFFFAOYSA-N
- SMILES： N1(CC(OC)=O)C(N)=CC(C2CCC2)=N1

Computed Properties

Exact Mass: 209.116426730g/mol
Monoisotopic Mass: 209.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 70.1Å²

Experimental Properties

Density: 1.37±0.1 g/cm3(Predicted)
Boiling Point: 382.0±37.0 °C(Predicted)
pka: 3.94±0.10(Predicted)

methyl 2-(5-amino-3-cyclobutyl-1H-pyrazol-1-yl)acetate Pricemore >>

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